Cas no 155052-29-2 (Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (R)-)

Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (R)- structure
155052-29-2 structure
Product Name:Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (R)-
CAS No:155052-29-2
MF:C11H20O4
MW:216.274104118347
CID:1330917
Update Time:2024-08-18

Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (R)-
    • Octanoic acid, 5-hydroxy-3-oxo-, 1-methylethyl ester, (5R)-
    • Inchi: 1S/C11H20O4/c1-4-5-9(12)6-10(13)7-11(14)15-8(2)3/h8-9,12H,4-7H2,1-3H3/t9-/m1/s1
    • InChI Key: LNTXNMSXTPTZTK-SECBINFHSA-N
    • SMILES: C(OC(C)C)(=O)CC(=O)C[C@H](O)CCC

Computed Properties

  • Exact Mass: 216.1362

Experimental Properties

  • Density: 1.034±0.06 g/cm3(Predicted)
  • Boiling Point: 306.1±17.0 °C(Predicted)
  • PSA: 63.6
  • pka: 11.42±0.46(Predicted)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd